Cas no 866153-82-4 (N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide)

N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide is a thiourea derivative characterized by the presence of a trifluoromethylbenzamide moiety. This compound exhibits notable reactivity due to the electron-withdrawing trifluoromethyl group, which enhances its stability and potential for selective interactions in chemical synthesis. The methylcarbamothioylamino group further contributes to its utility as a versatile intermediate in organic and medicinal chemistry applications. Its structural features make it suitable for use in the development of agrochemicals, pharmaceuticals, and specialty chemicals, where precise functional group manipulation is required. The compound's well-defined molecular architecture ensures consistent performance in synthetic pathways, offering researchers a reliable building block for complex molecular frameworks.
N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide structure
866153-82-4 structure
Product Name:N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide
CAS No:866153-82-4
MF:C10H10F3N3OS
MW:277.266110897064
CID:5700490
PubChem ID:3813195
Update Time:2025-05-23

N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[(methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide
    • Benzoic acid, 3-(trifluoromethyl)-, 2-[(methylamino)thioxomethyl]hydrazide
    • MLS000327808
    • CHEMBL1576010
    • 1-methyl-3-[[3-(trifluoromethyl)benzoyl]amino]thiourea
    • N-methyl-2-[3-(trifluoromethyl)benzoyl]-1-hydrazinecarbothioamide
    • 866153-82-4
    • AKOS005107472
    • MS-1348
    • HMS2460F20
    • SR-01000308366-1
    • SMR000180747
    • SR-01000308366
    • N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide
    • Inchi: 1S/C10H10F3N3OS/c1-14-9(18)16-15-8(17)6-3-2-4-7(5-6)10(11,12)13/h2-5H,1H3,(H,15,17)(H2,14,16,18)
    • InChI Key: UBCFKUVIBIYVSU-UHFFFAOYSA-N
    • SMILES: C(NNC(NC)=S)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 277.04966761g/mol
  • Monoisotopic Mass: 277.04966761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 85.2Ų

Experimental Properties

  • Density: 1.369±0.06 g/cm3(Predicted)
  • pka: 9.97±0.70(Predicted)

N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1616818-1mg
N-methyl-2-(3-(trifluoromethyl)benzoyl)hydrazine-1-carbothioamide
866153-82-4 98%
1mg
¥535.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1616818-2mg
N-methyl-2-(3-(trifluoromethyl)benzoyl)hydrazine-1-carbothioamide
866153-82-4 98%
2mg
¥495.00 2024-04-27

Additional information on N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide

Research Briefing on N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide (CAS: 866153-82-4)

N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide (CAS: 866153-82-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, characterized by a trifluoromethyl group and a thiourea moiety, has been identified as a critical pharmacophore in several drug candidates. Recent synthetic methodologies have optimized the production of N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide, with improvements in yield and purity. These advancements have facilitated its use in high-throughput screening assays, where it has demonstrated promising activity against a range of biological targets, including kinases and proteases.

In vitro studies have revealed that N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as a lead compound for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's mechanism of action have utilized computational modeling and X-ray crystallography to elucidate its binding interactions with target proteins. These studies have provided valuable insights into the structural determinants of its bioactivity, enabling the rational design of derivatives with enhanced potency and selectivity. Additionally, the compound's stability and pharmacokinetic properties have been evaluated in preclinical models, demonstrating favorable oral bioavailability and metabolic stability.

Beyond its applications in inflammation, N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide has also been explored for its antimicrobial properties. Recent reports indicate its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings highlight its potential as a scaffold for the development of next-generation antibiotics to address the growing threat of antimicrobial resistance.

In conclusion, N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide (CAS: 866153-82-4) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and broad-spectrum biological activity make it a valuable tool for drug discovery and development. Ongoing research efforts are focused on optimizing its pharmacological profile and exploring its therapeutic potential in various disease models. Future studies will likely yield further insights into its applications, paving the way for the development of novel therapeutics.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.